Cas no 89879-16-3 (Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester)

Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester structure
89879-16-3 structure
Product Name:Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester
CAS No:89879-16-3
MF:C9H13ClO2
MW:188.651322126389
CID:586069
PubChem ID:71326728
Update Time:2025-04-19

Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester
    • methyl 2-chloro-2-(2,2,3-trimethylcyclopropylidene)acetate
    • 89879-16-3
    • DTXSID60755867
    • Methyl chloro(2,2,3-trimethylcyclopropylidene)acetate
    • Inchi: 1S/C9H13ClO2/c1-5-6(9(5,2)3)7(10)8(11)12-4/h5H,1-4H3
    • InChI Key: GLWBYJRROFPAKZ-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OC)=C1C(C)C1(C)C

Computed Properties

  • Exact Mass: 188.0604073g/mol
  • Monoisotopic Mass: 188.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

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